(2R,3S)-2,3-dihydroxy-4-oxobutanoic acid

• CAS No.: 1106851-69-7
• Molecular Formula: C₄H₆O₅
• Molecular Weight: 134.09
• Synonyms: 3,4,5-Trihydroxydihydrofuran-2(3H)-one

Description

(2R,3S)-2,3-dihydroxy-4-oxobutanoic acid is a chiral organic compound characterized by two stereocenters at positions 2 (R-configuration) and 3 (S-configuration). Its molecular formula is C₄H₆O₅, with an average molecular mass of 134.087 g/mol. This compound features hydroxyl groups at positions 2 and 3 and a ketone group at position 2. Its stereochemistry and functional groups make it a critical intermediate in biochemical pathways, including the metabolism of sugars and organic acids.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereoisomers and Positional Isomers

(2S,3S)-2,3-Dihydroxy-4-oxobutanoic Acid

• Molecular Formula : C₄H₆O₅ (same as target compound).
• Key Difference : Stereochemistry (2S,3S configuration) .
• Impact : Altered enzyme binding and biological activity due to spatial arrangement. For example, the (2S,3S) isomer may exhibit different reactivity in chiral environments compared to the (2R,3S) form.

4-Hydroxy-2-oxobutanoic Acid

• Molecular Formula : C₄H₆O₅ (positional isomer).
• Key Difference : Hydroxyl group at position 4 instead of 3 .

Substituted Derivatives

(2S,3S)-4-((4-Chlorophenyl)amino)-2,3-dihydroxy-4-oxobutanoic Acid

• Molecular Formula: C₁₀H₁₀ClNO₅.
• Key Difference: 4-Chlorophenylamino substitution at position 3.
• Impact : Increased lipophilicity (logP) enhances membrane permeability but may reduce aqueous solubility. Used in life sciences for receptor-binding studies .

(2R,3R)-4-Ethoxy-2,3-dihydroxy-4-oxobutanoic Acid

• Molecular Formula : C₆H₁₀O₆.
• Key Difference : Ethoxy group replaces hydroxyl at position 4.
• Impact : Enhanced stability under acidic conditions due to ether substitution. Applications include synthetic intermediates in organic chemistry .

(2R,3R)-2,3-Dihydroxy-4-((4-nitrophenyl)amino)-4-oxobutanoic Acid

• Molecular Formula : C₁₀H₁₀N₂O₇.
• Key Difference: 4-Nitrophenylamino group introduces strong electron-withdrawing effects.
• Impact : Increased acidity at the hydroxyl groups; used in studies of nitroaromatic compound reactivity .

Environmental and Biochemical Analogs

2,3-Dihydroxy-4-oxobutanoic Acid (SOA Tracer)

• Application : Secondary organic aerosol (SOA) tracer derived from toluene oxidation in atmospheric chemistry .
• Key Difference : Environmental role contrasts with the biochemical focus of the target compound.

2-Oxo-3-hydroxy-4-phosphobutanoic Acid

• Molecular Formula : C₄H₇O₈P.
• Key Difference: Phosphonooxy group at position 4.
• Impact : Charged phosphate group enhances solubility and ionic interactions. Critical intermediate in glycolysis and the Calvin cycle .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Applications/Impacts	Reference
(2R,3S)-2,3-dihydroxy-4-oxobutanoic acid	C₄H₆O₅	134.087	2R,3S stereocenters	Biochemical intermediate	-
(2S,3S)-2,3-dihydroxy-4-oxobutanoic acid	C₄H₆O₅	134.087	2S,3S stereocenters	Altered enzyme binding
4-Hydroxy-2-oxobutanoic acid	C₄H₆O₅	134.087	Hydroxyl at C4, ketone at C2	Positional isomer studies
(2S,3S)-4-((4-Chlorophenyl)amino)-derivative	C₁₀H₁₀ClNO₅	259.64	4-Chlorophenylamino group	Life sciences research
(2R,3R)-4-Ethoxy derivative	C₆H₁₀O₆	178.14	Ethoxy group at C4	Synthetic intermediates